Cas no 1190392-74-5 (4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid)

4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid structure
1190392-74-5 structure
Product Name:4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid
CAS No:1190392-74-5
MF:C8H12N2O3
MW:184.192481994629
CID:2124274
Update Time:2023-08-04

4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-methoxy-2-(1H-pyrazol-1-yl)butanoic acid
    • RFEULEHCIBIURN-UHFFFAOYSA-N
    • 4-Methoxy-2-(1H-pyrazol-1-yl)butanoic acid
    • Inchi: 1S/C8H12N2O3/c1-13-6-3-7(8(11)12)10-5-2-4-9-10/h2,4-5,7H,3,6H2,1H3,(H,11,12)
    • InChI Key: RFEULEHCIBIURN-UHFFFAOYSA-N
    • SMILES: O(C)CCC(C(=O)O)N1C=CC=N1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 175
  • Topological Polar Surface Area: 64.4
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